Cas no 954267-76-6 (6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline)
6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline
- 6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline
-
- MDL: MFCD09738010
- Inchi: 1S/C9H9BrFN/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h4-5,12H,1-3H2
- InChI Key: RHPZZEKDQMMXIN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=C(C=1)CCCN2)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Topological Polar Surface Area: 12
6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-145524-0.05g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 0.05g |
$372.0 | 2023-02-15 | ||
| Enamine | EN300-145524-0.1g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 0.1g |
$389.0 | 2023-02-15 | ||
| Enamine | EN300-145524-0.25g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 0.25g |
$407.0 | 2023-02-15 | ||
| Enamine | EN300-145524-0.5g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 0.5g |
$425.0 | 2023-02-15 | ||
| Enamine | EN300-145524-1.0g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-145524-2.5g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 2.5g |
$866.0 | 2023-02-15 | ||
| Enamine | EN300-145524-5.0g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 5.0g |
$1280.0 | 2023-02-15 | ||
| Enamine | EN300-145524-10.0g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 10.0g |
$1900.0 | 2023-02-15 | ||
| eNovation Chemicals LLC | Y1015366-0.1g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 95% | 0.1g |
$490 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1015366-0.25g |
6-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline |
954267-76-6 | 95% | 0.25g |
$615 | 2023-09-04 |
6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline
Comprehensive Overview of 6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 954267-76-6)
6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 954267-76-6) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the tetrahydroquinoline family, a class of molecules known for their versatility in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and fluorescence probes, aligning with the growing demand for targeted therapeutics and diagnostic tools.
The molecular structure of 6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline features both bromine and fluorine substituents, which enhance its reactivity and binding affinity in biological systems. These halogens are pivotal in modulating the compound's lipophilicity and electronic properties, making it a candidate for structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing kinase inhibitors, a hot topic in oncology research, where precision medicine drives the search for novel scaffolds.
From a synthetic chemistry perspective, CAS No. 954267-76-6 serves as a key intermediate in multicomponent reactions (MCRs) and cross-coupling reactions. Its compatibility with palladium-catalyzed transformations aligns with industry trends toward sustainable catalysis. Environmental concerns have spurred interest in green chemistry approaches, and this compound's stability under mild conditions makes it suitable for flow chemistry applications—a technique gaining traction in API manufacturing.
Analytical characterization of 6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline typically involves HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, addressing the pharmaceutical industry's emphasis on quality-by-design (QbD) principles. Additionally, computational studies using molecular docking software have predicted its interactions with enzyme active sites, a strategy widely discussed in AI-driven drug discovery forums.
Market trends indicate rising demand for fluorinated compounds due to their metabolic stability in drug formulations. The 8-fluoro moiety in this compound is particularly noteworthy, as fluorination remains a dominant strategy in medicinal chemistry to improve bioavailability. Meanwhile, the 6-bromo group offers a handle for further derivatization, appealing to researchers working on PROTACs (Proteolysis-Targeting Chimeras), a breakthrough technology in degrading disease-causing proteins.
Safety and handling protocols for CAS No. 954267-76-6 emphasize standard laboratory practices, with no significant regulatory restrictions reported. Its stability under inert atmospheres makes it suitable for long-term storage, a practical advantage for high-throughput screening campaigns. As the scientific community prioritizes fragment-based drug design, this compound’s balanced molecular weight and polarity position it as a valuable chemical probe.
In conclusion, 6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline represents a multifaceted tool for modern chemical research. Its applications span from hit-to-lead optimization to material science innovations, reflecting broader interdisciplinary trends. With the rise of personalized medicine and computational chemistry, this compound is poised to remain relevant in addressing complex challenges across life sciences and beyond.
954267-76-6 (6-Bromo-8-fluoro-1,2,3,4-tetrahydroquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)